N-(2-Bromo-4,6-difluorophenyl)-2-[[5-(4-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
N-(2-Bromo-4,6-difluorophenyl)-2-[[5-(4-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
Brand Name:
Vulcanchem
CAS No.:
702646-77-3
VCID:
VC0493459
InChI:
InChI=1S/C20H17BrF2N4O2S/c1-3-8-27-19(12-4-6-14(29-2)7-5-12)25-26-20(27)30-11-17(28)24-18-15(21)9-13(22)10-16(18)23/h3-7,9-10H,1,8,11H2,2H3,(H,24,28)
SMILES:
COC1=CC=C(C=C1)C2=NN=C(N2CC=C)SCC(=O)NC3=C(C=C(C=C3Br)F)F
Molecular Formula:
C20H17BrF2N4O2S
Molecular Weight:
495.3g/mol
N-(2-Bromo-4,6-difluorophenyl)-2-[[5-(4-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
CAS No.: 702646-77-3
Main Products
VCID: VC0493459
Molecular Formula: C20H17BrF2N4O2S
Molecular Weight: 495.3g/mol
CAS No. | 702646-77-3 |
---|---|
Product Name | N-(2-Bromo-4,6-difluorophenyl)-2-[[5-(4-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Molecular Formula | C20H17BrF2N4O2S |
Molecular Weight | 495.3g/mol |
IUPAC Name | N-(2-bromo-4,6-difluorophenyl)-2-[[5-(4-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Standard InChI | InChI=1S/C20H17BrF2N4O2S/c1-3-8-27-19(12-4-6-14(29-2)7-5-12)25-26-20(27)30-11-17(28)24-18-15(21)9-13(22)10-16(18)23/h3-7,9-10H,1,8,11H2,2H3,(H,24,28) |
Standard InChIKey | HOPMYPDAXGCCPX-UHFFFAOYSA-N |
SMILES | COC1=CC=C(C=C1)C2=NN=C(N2CC=C)SCC(=O)NC3=C(C=C(C=C3Br)F)F |
Canonical SMILES | COC1=CC=C(C=C1)C2=NN=C(N2CC=C)SCC(=O)NC3=C(C=C(C=C3Br)F)F |
PubChem Compound | 986401 |
Last Modified | Nov 11 2021 |
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